1H-Pyrazolo[4,3-d]pyrimidine-5,7(4H,6H)-dione

• IUPAC Name: 1,4-dihydropyrazolo[4,3-d]pyrimidine-5,7-dione
• InChI: InChI=1S/C5H4N4O2/c10-4-3-2(1-6-9-3)7-5(11)8-4/h1H,(H,6,9)(H2,7,8,10,11)
• InChI Key: HUUOMBLAKHBLFV-UHFFFAOYSA-N
• Canonical SMILES: C1=NNC2=C1NC(=O)NC2=O
• Molecular Formula: C5H4N4O2
• DSSTOX Substance ID: DTXSID90617949
• Molecular Weight: 152.11 g/mol
• CAS RN: 40769-81-1

Description

1H-Pyrazolo[4,3-d]pyrimidine-5,7(4H,6H)-dione is a heterocyclic compound that has been studied for its potential therapeutic applications. This compound is also known as Zaleplon, which is a sedative-hypnotic drug used to treat insomnia. However,

Scientific Research Applications

• Solid-Phase Parallel Synthesis of Nucleosides : Ramasamy et al. (2005) describe the solid-phase parallel synthesis of a pyrazolo[4,3-d]pyrimidine nucleoside library. This synthesis method allows the generation of a wide variety of nucleosides, which are important components in RNA and DNA (Ramasamy et al., 2005).

• Synthesis of Phosphodiesterase Inhibitors : Tollefson et al. (2010) explore the synthesis of 1-(2-ethoxyethyl)-1H-pyrazolo[4,3-d]pyrimidines as potent inhibitors of phosphodiesterase 5 (PDE5), an enzyme involved in cellular signaling (Tollefson et al., 2010).

• Preparation of Pyrazolo[4,3-d]Pyrimidine-Diones : Bratenko et al. (2013) report a method for preparing 6-alkyl-2-aryl-2H-pyrazolo[4,3-d]pyrimidine-5,7-diones, which are valuable for further chemical transformations (Bratenko et al., 2013).

• Tautomeric Structure Analysis : Shawali et al. (2008) prepared and analyzed the tautomeric structure of certain pyrazolo[1,5-a]pyrimidine-diones, important for understanding their chemical behavior (Shawali et al., 2008).

• Synthesis and Antibacterial Activities : Bazgir et al. (2008) developed an efficient method for synthesizing pyrazolo[4',3':5,6]pyrido[2,3-d]pyrimidine-dione derivatives, which were then evaluated for their antibacterial activities (Bazgir et al., 2008).

• Novel Synthesis Approaches : Brady et al. (2009) reported on the successful synthesis of novel 2,3-substituted-2,4-dihydro-pyrazolo[4,3-d]pyrimidine-5,7-diones using a new synthetic approach, demonstrating the versatility of this chemical scaffold (Brady et al., 2009).

• Synthesis of Ribonucleosides : Rao et al. (2009) presented a synthesis of disubstituted pyrazolo[3,4-d]pyrimidine ribonucleosides, which are analogs of uridine and cytidine, important nucleosides in biological systems (Rao et al., 2009).

• Synthesis of Pyrazolo[3,4-d]Pyrimidine-Derivatives : Monguchi et al. (2009) focused on synthesizing pyrazolo[3,4-d]pyrimidine-4,6-dione derivatives through intramolecular bond coupling, demonstrating the compound's utility in heterocyclic synthesis (Monguchi et al., 2009).

• Anticancer Activity of Pyrazolo-Derivatives : Reddy et al. (2014) developed microwave-assisted synthesis of 1H-pyrazolo[4,3-d]pyrimidin-7(6H)-ones, which were evaluated as anticancer agents, showing potential as mTOR inhibitors (Reddy et al., 2014).

Mechanism of Action

Target of Action

The primary target of 1H-Pyrazolo[4,3-d]pyrimidine-5,7(4H,6H)-dione is Cyclin-Dependent Kinase 2 (CDK2) . CDK2 is a crucial protein kinase involved in the regulation of the cell cycle. It plays a significant role in controlling the progression of cells from the G1 phase to the S phase of the cell cycle .

Mode of Action

This compound interacts with CDK2, inhibiting its activity . This inhibition disrupts the normal progression of the cell cycle, particularly the transition from the G1 phase to the S phase . The compound’s interaction with CDK2 results in significant alterations in cell cycle progression .

Biochemical Pathways

The inhibition of CDK2 affects the cell cycle regulatory pathway . This disruption can lead to the arrest of cell cycle progression, preventing cells from entering the S phase from the G1 phase . Downstream effects can include the induction of apoptosis within cells .

Pharmacokinetics

The compound has shown significant inhibitory activity against cdk2, suggesting it has sufficient bioavailability to interact with its target .

Result of Action

The result of this compound’s action is the inhibition of cell cycle progression, specifically the transition from the G1 phase to the S phase . This can lead to the induction of apoptosis within cells . The compound has shown superior cytotoxic activities against certain cell lines .

Future Directions

The future directions for “1H-Pyrazolo[4,3-d]pyrimidine-5,7(4H,6H)-dione” could involve further exploration of its potential as a CDK2 inhibitor and the development of more efficient synthesis methods.

Biochemical Analysis

Biochemical Properties

1H-Pyrazolo[4,3-d]pyrimidine-5,7(4H,6H)-dione plays a crucial role in various biochemical reactions. It interacts with several enzymes and proteins, influencing their activity and function. For instance, this compound has been shown to inhibit cyclin-dependent kinase 2 (CDK2), a key enzyme involved in cell cycle regulation . By binding to the active site of CDK2, this compound disrupts the enzyme’s activity, leading to cell cycle arrest and apoptosis in cancer cells .

Cellular Effects

The effects of this compound on cellular processes are profound. This compound influences cell signaling pathways, gene expression, and cellular metabolism. In cancer cells, it has been observed to induce apoptosis and inhibit proliferation by modulating the activity of CDK2 and other related proteins . Additionally, this compound affects the expression of genes involved in cell cycle regulation, further contributing to its anti-cancer effects .

Molecular Mechanism

At the molecular level, this compound exerts its effects through specific binding interactions with biomolecules. The compound binds to the active site of CDK2, forming hydrogen bonds with key amino acid residues . This binding inhibits the enzyme’s activity, preventing the phosphorylation of target proteins necessary for cell cycle progression . Additionally, this compound may also interact with other proteins and enzymes, contributing to its overall biological activity .

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound have been studied over time. The compound exhibits stability under various conditions, maintaining its activity over extended periods . Degradation products may form under certain conditions, potentially affecting its long-term efficacy . In vitro and in vivo studies have shown that the compound’s effects on cellular function can persist over time, with sustained inhibition of cell proliferation and induction of apoptosis .

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At lower doses, the compound effectively inhibits tumor growth without causing significant toxicity . At higher doses, toxic effects may be observed, including adverse impacts on normal cell function and overall health . These findings highlight the importance of optimizing dosage to achieve therapeutic benefits while minimizing potential side effects .

Metabolic Pathways

This compound is involved in several metabolic pathways. It interacts with enzymes and cofactors that regulate its metabolism and clearance from the body . The compound may affect metabolic flux and alter the levels of specific metabolites, contributing to its overall biological activity . Understanding these metabolic pathways is crucial for optimizing the compound’s therapeutic potential and minimizing potential side effects .

Transport and Distribution

Within cells and tissues, this compound is transported and distributed through interactions with specific transporters and binding proteins . These interactions influence the compound’s localization and accumulation, affecting its overall efficacy and toxicity . Studies have shown that the compound can effectively reach target tissues, where it exerts its biological effects .

Subcellular Localization

The subcellular localization of this compound is critical for its activity and function. The compound may be directed to specific compartments or organelles through targeting signals or post-translational modifications . This localization influences its interactions with biomolecules and its overall biological activity . Understanding the subcellular distribution of the compound is essential for optimizing its therapeutic potential .